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Compound of Interest

Compound Name: N-Heptyl-1-naphthamide

Cat. No.: B15064715

Notice to Researchers, Scientists, and Drug Development Professionals:

Following a comprehensive search for safety data, handling precautions, and biological activity
related to N-Heptyl-1-naphthamide, it must be noted that a specific Safety Data Sheet (SDS)
and detailed experimental data for this compound are not readily available in the public
domain. The information presented herein is compiled from data on structurally related
compounds and general principles of laboratory safety. This guide should be considered a
preliminary resource, and a thorough risk assessment should be conducted by qualified
personnel before handling N-Heptyl-1-naphthamide.

Compound Identification and General Properties

Due to the absence of a dedicated safety data sheet for N-Heptyl-1-naphthamide, quantitative
physical and chemical properties are not available. For reference, properties of related
compounds are provided to offer a general understanding of the expected characteristics of a
molecule with a naphthamide structure and a heptyl group.

Table 1: Reference Data of Structurally Related Compounds
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N-Phenyl-1-

Property . 1-Heptylamine Di-n-heptylamine
naphthylamine
Molecular Formula CieH13N C7H17N Ci14aH31N[1]
Molecular Weight 219.28 g/mol 115.22 g/mol [2][3] 213.40 g/mol
] ) Clear colorless to )
Appearance Light brown solid[4] ) o Not Available
slightly yellow liquid[3]
Melting Point 58 - 62 °C[4] -23 °C[2][3] Not Available
- ) 226 °C @ 15 _
Boiling Point 153 - 156 °C[2][3] Not Available
mmHg[4]
Flash Point > 200 °C[4] 44 °CJ[2] Not Available
N ) 100 g/l in water (20°C) )
Solubility Insoluble in water Not Available

[2](3]

Hazard Identification and Precautionary Measures

Based on the hazard profiles of analogous compounds, N-Heptyl-1-naphthamide should be

handled with caution. Potential hazards may include:

o Skin and Eye Irritation: Similar aromatic amines and amides can cause irritation upon

contact.

o Respiratory Tract Irritation: Inhalation of dust or fumes may irritate the respiratory system.

» Toxicity: While no specific data exists for N-Heptyl-1-naphthamide, related

naphthalenamine derivatives have shown toxic effects. For instance, a study on a related

compound, N-heptyl-1,2,3,4-tetrahydro-6-methoxy-1-naphthylamine methanesulfonate,

indicated acute toxicity.

e Aquatic Toxicity: Many aromatic compounds are toxic to aquatic life with long-lasting effects.

Handling Precautions:
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» Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood.[3] Ensure eyewash stations and safety showers are readily accessible.

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.
o Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat.

o Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved
respirator.

o Hygiene Measures: Wash hands thoroughly after handling.[4] Do not eat, drink, or smoke in
the laboratory.

First Aid Measures

In the event of exposure, follow these general first aid protocols:

¢ Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.[4]

o Skin Contact: Immediately flush the affected area with plenty of soap and water.[4] Remove
contaminated clothing. Seek medical attention if irritation persists.

o Eye Contact: Rinse cautiously with water for several minutes.[4] Remove contact lenses, if
present and easy to do. Continue rinsing. Seek immediate medical attention.

¢ Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place away from
incompatible materials such as strong oxidizing agents and acids.

» Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not
allow the substance to enter the environment.
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Experimental Protocols and Handling Workflow

While specific experimental protocols for N-Heptyl-1-naphthamide are not available, a general
workflow for handling a novel solid chemical compound in a research setting is outlined below.

General workflow for handling a novel chemical compound.

Biological Activity and Signaling Pathways

A critical gap in the available information is the biological activity and mechanism of action of N-
Heptyl-1-naphthamide. No studies detailing its effects on signaling pathways or its
pharmacological profile were identified. For drug development professionals, this indicates that
any investigation into the therapeutic potential of this compound would require extensive
preliminary in vitro and in vivo screening to determine its biological targets and elucidate its
mechanism of action.

Logical progression for determining the biological activity of a novel compound.

Disclaimer: This document is intended for informational purposes only and does not constitute
a certified safety data sheet. All laboratory work should be conducted under the supervision of
a qualified professional and in accordance with all applicable safety regulations. The user
assumes all risks associated with the handling, use, and disposal of N-Heptyl-1-naphthamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-depth Technical Guide: N-Heptyl-1-naphthamide
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15064715#n-heptyl-1-naphthamide-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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